Cas no 52783-66-1 (3-Bromo-5-hydroxy-4-methoxybenzoic acid)
52783-66-1 structure
Product Name:3-Bromo-5-hydroxy-4-methoxybenzoic acid
CAS No:52783-66-1
Molecular Formula:C8H7BrO4
Molecular Weight:247.0428
MDL:MFCD23701476
CID:358812
PubChem ID:12928010
3-Bromo-5-hydroxy-4-methoxybenzoic acid Properties
Names and Identifiers
-
- 3-Bromo-5-hydroxy-4-methoxybenzoic acid
- 3-Bromo-5-hydroxy-4-methoxybenzoic
- AGN-PC-00K4KP
- AK107632
- Benzoic acid, 3-bromo-5-hydroxy-4-methoxy-
- CHEMBL89826
- CTK1G2059
- MolPort-022-398-160
- XKPMZMJYQDNWDG-UHFFFAOYSA-
- 3-bromo-5-hydroxy-4-methoxy benzoic acid
- 7464AB
- BDBM50405314
- FCH2329295
- 3-Bromo-4-methoxy-5-hydroxybenzoic acid
- AX8240638
- ST24041918
- FT-0699465
- MFCD23701476
- 52783-66-1
- CS-0041474
- DTXSID10513191
- 3-Bromo-5-hydroxy-4-methoxybenzoicacid
- CCA78366
- F19875
- DS-3704
- InChI=1/C8H7BrO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
- AKOS016009196
- DB-366223
-
- MDL： MFCD23701476
- InChIKey： XKPMZMJYQDNWDG-UHFFFAOYSA-N
- Inchi： 1S/C8H7BrO4/c1-13-7-5(9)2-4(8(11)12)3-6(7)10/h2-3,10H,1H3,(H,11,12)
- SMILES： BrC1=C([H])C(C(=O)O[H])=C([H])C(=C1OC([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 245.95271
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 245.95277g/mol
- Heavy Atom Count: 13
- Complexity: 197
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8
Experimental Properties
- PSA: 66.76
3-Bromo-5-hydroxy-4-methoxybenzoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00DM4B-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 100mg |
$13.00 | 2024-04-30 | |
| A2B Chem LLC | AG34395-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 100mg |
$11.00 | 2024-04-19 | |
| Aaron | AR00DMCN-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 100mg |
$66.00 | 2025-01-24 | |
| abcr | AB440355-250 mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid; . |
52783-66-1 | 250mg |
€135.50 | 2023-04-22 | ||
| Alichem | A019098105-5g |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 5g |
$630.00 | 2023-09-01 | |
| Ambeed | A115629-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 100mg |
$13.0 | ||
| Chemenu | CM125512-1g |
3-bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 95+% | 1g |
$204 | ||
| Cooke Chemical | BD9667131-100mg |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 100mg |
RMB 92.80 | 2025-02-21 | |
| Crysdot LLC | CD12064924-5g |
3-Bromo-5-hydroxy-4-methoxybenzoic acid |
52783-66-1 | 97% | 5g |
$594 | ||
| eNovation Chemicals LLC | Y1003923-5g |
3-Bromo-5-hydroxy-4-methoxy benzoic acid |
52783-66-1 | 95% | 5g |
$580 | 2022-10-13 |
3-Bromo-5-hydroxy-4-methoxybenzoic acid Related Literature
-
John W. Blunt,Brent R. Copp,Murray H. G. Munro,Peter T. Northcote,Michèle R. Prinsep Nat. Prod. Rep. 2006 23 26
52783-66-1 (3-Bromo-5-hydroxy-4-methoxybenzoic acid) Related Products
- 521-31-3(Luminol)
- 433-53-4(Methyl difluoroacetate)
- 2490-97-3(Aceglutamide)
- 3632-91-5(Magnesium Gluconate Hydrate)
- 2882-15-7(2-(5-methoxy-2-methyl-1H-indol-3-yl)acetic acid)
- 2491-06-7(N,N-Dimethylglycine hydrochloride)
- 480-40-0(Chrysin)
- 115-77-5(Pentaerythritol)
- 85-85-8(1-(2-Pyridylazo)-2-naphthol)
- 2942-42-9(7-Nitroindazole)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:52783-66-1)3-Bromo-5-hydroxy-4-methoxybenzoic acid
Purity:99%/99%
Quantity:5g/10g
Price($):287.0/492.0